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Compound of Interest

Compound Name: 4-Methyl-2-oxovaleric acid

Cat. No.: B1197145 Get Quote

Introduction

4-Methyl-2-oxovaleric acid, also known as α-ketoisocaproic acid (KIC), is a branched-chain

keto acid and a key metabolite in the degradation pathway of leucine.[1][2] Its accumulation is

a characteristic feature of Maple Syrup Urine Disease, a metabolic disorder.[1] Accurate

quantification of 4-Methyl-2-oxovaleric acid is crucial for clinical diagnosis, metabolic

research, and drug development. This application note provides a detailed protocol for the

preparation of reliable and accurate calibration standards, essential for quantitative analysis

using methods such as gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[1][3]

Data Presentation

A summary of the essential physical and chemical properties of 4-Methyl-2-oxovaleric acid is

provided below to guide the preparation and storage of standards.
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Property Value Reference

Synonyms

α-Ketoisocaproic acid,

Ketoleucine, 4-Methyl-2-

oxopentanoic acid

[4]

Molecular Formula C₆H₁₀O₃ [5]

Molecular Weight 130.14 g/mol [1]

Appearance Pale yellow liquid [1]

Purity (Typical) ≥98.0%

Density (at 20°C) ~1.055 g/mL

Melting Point 8 - 10 °C [1]

Solubility
Soluble in water (32 mg/mL)

and ethanol
[1]

Storage Conditions

Refrigerate at 2-8°C; For long-

term storage, -20°C is

recommended

[6][7]

Stability

Stable under normal

conditions; store in tightly

sealed containers

[6][8]

Experimental Protocols
1. Safety Precautions

4-Methyl-2-oxovaleric acid is classified as a corrosive liquid that can cause burns.[6][8]

Always handle this chemical inside a chemical fume hood.[8] Wear appropriate personal

protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves.[6] Ensure that an eyewash station and safety shower are readily accessible.[8]

2. Materials and Equipment

4-Methyl-2-oxovaleric acid (≥98% purity)
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High-purity solvent (e.g., Methanol, Acetonitrile, or deionized water, HPLC or MS-grade)

Class A volumetric flasks (e.g., 1 mL, 10 mL, 100 mL)

Calibrated micropipettes and tips

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Amber glass vials for storage

Sonicator (optional)

3. Workflow for Standard Preparation

The overall process involves the preparation of a concentrated stock solution followed by a

series of dilutions to obtain working calibration standards.
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1. Weigh Standard

2. Dissolve in Solvent
(Prepare Stock Solution)

  Use analytical balance
  and volumetric flask

3. Perform Serial Dilutions
(Prepare Working Standards)

  Use calibrated pipettes
  and volumetric flasks

4. Aliquot & Store

  Transfer to labeled
amber vials

Click to download full resolution via product page

Caption: General workflow for preparing calibration standards.

4. Protocol for Preparation of Stock Solution (1 mg/mL)

A stock solution is the concentrated solution from which all subsequent dilutions are made.

Weighing: Accurately weigh approximately 10 mg of 4-Methyl-2-oxovaleric acid using an

analytical balance. Record the exact weight.

Dissolution: Quantitatively transfer the weighed compound into a 10 mL Class A volumetric

flask.

Solubilization: Add a small amount of the chosen solvent (e.g., methanol) to dissolve the

compound. Gently swirl the flask or use a vortex mixer. If necessary, sonicate for a few

minutes to ensure complete dissolution.
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Final Volume: Once fully dissolved, bring the flask to the 10 mL mark with the same solvent.

Homogenization: Cap the flask and invert it several times (15-20 times) to ensure the

solution is homogeneous.

Calculation: Calculate the precise concentration of the stock solution based on the exact

weight.

Concentration (mg/mL) = Weight (mg) / Volume (10 mL)

Storage: Transfer the stock solution into a clearly labeled amber glass vial. Store at 2-8°C for

short-term use or aliquot and store at -20°C for long-term stability.[7] Aliquotting helps to

avoid repeated freeze-thaw cycles.[7]

5. Protocol for Preparation of Working Standards (Serial Dilution)

Working standards are prepared by diluting the stock solution. The following is an example of a

10-fold serial dilution. The concentrations should be selected to bracket the expected

concentration range of the unknown samples.[9] For method validation, preparing at least

seven concentration levels is recommended.[10]
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Stock Solution
(1000 µg/mL)

Working Standard 1
(100 µg/mL)

 Take 1 mL Stock
 + 9 mL Solvent

Working Standard 2
(10 µg/mL)

 Take 1 mL of WS1
 + 9 mL Solvent

Working Standard 3
(1 µg/mL)

 Take 1 mL of WS2
 + 9 mL Solvent

...
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Caption: Logical relationship in a 10-fold serial dilution series.

Example Dilution Series:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1197145?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Level Initial Solution
Volume of
Initial Solution

Final Volume
Final
Concentration
(µg/mL)

Working

Standard 1

Stock Solution

(1000 µg/mL)
1.0 mL 10 mL 100

Working

Standard 2

Working

Standard 1 (100

µg/mL)

1.0 mL 10 mL 10

Working

Standard 3

Working

Standard 2 (10

µg/mL)

1.0 mL 10 mL 1.0

Working

Standard 4

Working

Standard 3 (1.0

µg/mL)

1.0 mL 10 mL 0.1

Procedure:

Label a series of volumetric flasks according to the desired final concentrations.

To prepare Working Standard 1 (100 µg/mL), pipette 1.0 mL of the 1000 µg/mL stock solution

into a 10 mL volumetric flask.

Add the solvent to the 10 mL mark, cap the flask, and mix thoroughly by inversion.

To prepare Working Standard 2 (10 µg/mL), pipette 1.0 mL of the newly created Working

Standard 1 into a fresh 10 mL volumetric flask.

Repeat the process of diluting to the mark and mixing.

Continue this process for all required standards.

Transfer the final working standards to individual, clearly labeled vials for analysis.

Note on Derivatization: 4-Methyl-2-oxovaleric acid is often chemically derivatized before

analysis to improve its stability and detection sensitivity, especially for GC or HPLC-
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fluorescence methods.[11] If derivatization is part of the analytical method, the prepared

standards must undergo the same derivatization procedure as the unknown samples.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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